Cas no 2229392-53-2 (methyl 3-oxo-3-(2,2,3,3-tetramethylcyclopropyl)propanoate)

• Product Name: methyl 3-oxo-3-(2,2,3,3-tetramethylcyclopropyl)propanoate
• CAS No: 2229392-53-2
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 6052672
• PubChem ID: 163248128
• Update Time: 2025-06-25

methyl 3-oxo-3-(2,2,3,3-tetramethylcyclopropyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-oxo-3-(2,2,3,3-tetramethylcyclopropyl)propanoate
• EN300-1804392
• A1-70167
• 2229392-53-2

• Inchi： 1S/C11H18O3/c1-10(2)9(11(10,3)4)7(12)6-8(13)14-5/h9H,6H2,1-5H3
• InChI Key： FRVMTSVZXPXNBR-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)C1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Additional information on methyl 3-oxo-3-(2,2,3,3-tetramethylcyclopropyl)propanoate

Comprehensive Overview of Methyl 3-oxo-3-(2,2,3,3-tetramethylcyclopropyl)propanoate (CAS No. 2229392-53-2)

Methyl 3-oxo-3-(2,2,3,3-tetramethylcyclopropyl)propanoate (CAS No. 2229392-53-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative features a tetramethylcyclopropyl group, which contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting metabolic pathways and enzyme inhibition.

The compound's molecular structure combines a cyclopropyl ring with a β-keto ester moiety, a combination that enhances its versatility in organic synthesis. Recent studies highlight its role in constructing complex molecules, such as heterocyclic compounds, which are pivotal in developing new therapeutics. Its CAS number 2229392-53-2 is frequently searched in scientific databases, reflecting growing interest in its applications.

In the context of green chemistry, methyl 3-oxo-3-(2,2,3,3-tetramethylcyclopropyl)propanoate is being evaluated for its eco-friendly synthesis routes. With sustainability becoming a priority, researchers are optimizing its production to minimize waste and energy consumption. This aligns with global trends toward sustainable chemical manufacturing, a topic frequently queried in academic and industrial forums.

Another area of interest is the compound's potential in flavor and fragrance industries. Its ester functional group and cyclic structure may contribute to novel aromatic profiles, a subject explored in recent patents. Users often search for "ester applications in perfumery" or "synthetic flavors," linking this compound to broader market demands.

Analytical techniques like NMR spectroscopy and mass spectrometry are critical for characterizing CAS 2229392-53-2, ensuring purity and consistency in research. These methods are commonly discussed in online platforms, where professionals seek guidance on compound identification and quality control protocols.

As the demand for high-value intermediates rises, methyl 3-oxo-3-(2,2,3,3-tetramethylcyclopropyl)propanoate stands out due to its synthetic flexibility. Its relevance in peptide modification and bioconjugation further expands its utility, addressing queries about "building blocks for drug design." This positions the compound as a key player in advancing precision medicine.

In summary, methyl 3-oxo-3-(2,2,3,3-tetramethylcyclopropyl)propanoate (CAS No. 2229392-53-2) exemplifies innovation in organic chemistry. Its multifaceted applications—from pharmaceuticals to sustainable synthesis—resonate with current scientific and industrial priorities, making it a subject of ongoing exploration and discussion.